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Compound of Interest

Compound Name: 9-OxoOTrE

Cat. No.: B177986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to 9-Oxo-Octadecatrienoic Acid (9-
OxoOTrE)
9-Oxo-10(E),12(Z),15(Z)-octadecatrienoic acid (9-OxoOTrE), also known as 9-KOTE, is an

oxidized lipid mediator derived from the polyunsaturated fatty acid, α-linolenic acid (ALA).[1][2]

As a member of the oxylipin family, 9-OxoOTrE is formed through enzymatic or non-enzymatic

oxidation processes and plays a significant role in various biological systems.[3] In plants, it is

recognized as a stress metabolite involved in defense mechanisms against pathogens.[1][4] In

mammalian systems, oxylipins like 9-OxoOTrE are emerging as critical signaling molecules in

metabolic regulation, inflammation, and cellular homeostasis, making them a key area of

interest in lipidomics research and drug development.[5][6]

Chemical Properties of 9-OxoOTrE:[1][2][7]

Molecular Formula: C₁₈H₂₈O₃

Molecular Weight: 292.4 g/mol

CAS Number: 125559-74-2

Synonyms: 9-KOTE, 9-KOTrE, 9-oxo-10E,12Z,15Z-octadecatrienoic acid
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Biological Role and Signaling Pathways
9-OxoOTrE and related oxylipins are involved in a complex network of signaling pathways that

modulate cellular function. While direct signaling pathways for 9-OxoOTrE are still under

extensive investigation, research on structurally similar oxylipins provides significant insights

into its potential mechanisms of action.

A key target for many oxylipins are the Peroxisome Proliferator-Activated Receptors (PPARs),

which are nuclear receptors that play a crucial role in the regulation of lipid and glucose

metabolism.[5] For instance, the related compound 9-oxo-octadecadienoic acid (9-oxo-ODA),

derived from linoleic acid, is a potent agonist of PPARα.[8][9] Activation of PPARα in

hepatocytes leads to an increase in the expression of genes involved in fatty acid oxidation and

a subsequent decrease in triglyceride accumulation.[9] Similarly, 9-hydroxyoctadecatrienoic

acid (9-HOTrE), the precursor to 9-OxoOTrE, has been shown to activate both PPARα and

PPARγ.[6]

The activation of PPARs by 9-OxoOTrE can initiate a cascade of events leading to the

regulation of target genes involved in lipid uptake, fatty acid synthesis, and inflammation. This

signaling pathway underscores the potential of 9-OxoOTrE as a modulator of metabolic

diseases.
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Figure 1: Proposed signaling pathway for 9-OxoOTrE via PPAR activation.
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Applications in Lipidomics Research and Drug
Development
The unique biological activities of 9-OxoOTrE position it as a molecule of interest for several

research and therapeutic applications:

Biomarker Discovery: The quantification of 9-OxoOTrE in biological samples can serve as a

potential biomarker for conditions involving oxidative stress and inflammation, such as

metabolic syndrome, cardiovascular diseases, and neurodegenerative disorders.[10][11]

Metabolic Disease Research: Given its interaction with PPARs, 9-OxoOTrE is a valuable tool

for studying lipid metabolism. Research can focus on its role in conditions like non-alcoholic

fatty liver disease (NAFLD), obesity, and type 2 diabetes.[5][6][12]

Inflammation and Immunology: Related oxo-fatty acids have demonstrated anti-inflammatory

properties by inhibiting key inflammatory pathways such as NF-κB and activating antioxidant

responses through the Nrf2/HO-1 pathway.[13][14] This suggests a potential role for 9-
OxoOTrE in modulating inflammatory responses.

Drug Development: As a natural ligand for nuclear receptors, 9-OxoOTrE and its derivatives

can serve as lead compounds for the development of new drugs targeting metabolic and

inflammatory diseases.[15] Its ability to modulate lipid metabolism makes it a candidate for

therapies aimed at reducing hyperlipidemia and improving insulin sensitivity.

Quantitative Data Summary
While specific quantitative data for 9-OxoOTrE across various human tissues is still an active

area of research, studies on related oxylipins in biological matrices provide a reference for

expected concentration ranges and analytical approaches. The following table summarizes

representative data for related oxo-octadecadienoic acids found in tomato fruit, a known source

of these compounds.
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Analyte Tissue/Condition
Concentration
(µg/g fresh weight)

Reference

9-oxo-ODA
Tomato Homogenate

(under liquid nitrogen)
~1.5 [16]

9-oxo-ODA
Tomato Homogenate

(30 min at 37°C)
~6.0 [16]

13-oxo-ODA
Tomato Homogenate

(under liquid nitrogen)
~0.2 [16]

13-oxo-ODA
Tomato Homogenate

(30 min at 37°C)
~0.5 [16]

9-oxo-ODA
Tomato Peel (30 min

at 37°C)
~12.0 [16]

13-oxo-ODA
Tomato Peel (30 min

at 37°C)
~1.0 [16]

Note: This data is for 9-oxo-octadecadienoic acid (9-oxo-ODA) and 13-oxo-ODA, which are

structurally similar to 9-OxoOTrE. The concentrations can vary significantly based on the

biological matrix, species, and physiological state.

Experimental Protocols
General Experimental Workflow for 9-OxoOTrE Analysis
The accurate quantification of 9-OxoOTrE in biological samples requires a robust and validated

analytical workflow. The following diagram outlines the key steps from sample preparation to

data analysis.
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Figure 2: General workflow for the analysis of 9-OxoOTrE.
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Protocol for Extraction and Quantification of 9-OxoOTrE
from Biological Tissues
This protocol is adapted from methodologies used for similar oxylipins and is suitable for the

analysis of 9-OxoOTrE in tissues such as liver, adipose tissue, or plant material.[16][17]

Materials:

Tissue sample (e.g., 100 mg)

Liquid nitrogen

Extraction solvent: 99.5% Ethanol containing an appropriate internal standard (e.g., d4-9-

HODE) and an antioxidant like butylated hydroxytoluene (BHT) to prevent auto-oxidation.[17]

0.2 µm PVDF syringe filters

UPLC-MS/MS system (e.g., Waters Acquity UPLC coupled to a Xevo Quadrupole Time-of-

Flight or Triple Quadrupole Mass Spectrometer).[16][18]

Analytical column: Acquity UPLC BEH C18 column (2.1 x 100 mm, 1.7 µm) or equivalent.[16]

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

9-OxoOTrE analytical standard for calibration curve

Procedure:

Sample Homogenization:

Flash-freeze the pre-weighed tissue sample (e.g., 100 mg) in liquid nitrogen.

Homogenize the frozen tissue into a fine powder using a mortar and pestle or a cryogenic

grinder.

Lipid Extraction:
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Transfer the powdered tissue to a microcentrifuge tube.

Add 1 mL of ice-cold extraction solvent (ethanol with internal standard and BHT).

Vortex vigorously for 1 minute.

Centrifuge at 15,000 rpm for 10 minutes at 4°C.

Collect the supernatant.

Re-extract the pellet with an additional 1 mL of extraction solvent and repeat the

centrifugation.

Pool the supernatants.

Sample Filtration:

Filter the pooled extract through a 0.2 µm PVDF syringe filter into an autosampler vial.

LC-MS/MS Analysis:

Column Temperature: 40°C

Flow Rate: 300 µL/min

Injection Volume: 3 µL

LC Gradient:

0-4 min: 30-50% B

4-14 min: 50-85% B

14-17 min: Hold at 99% B

17-20 min: Return to 30% B for re-equilibration

Mass Spectrometry:
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Operate in negative ion mode (ESI-).

Use an appropriate lock-mass for accurate mass measurement if using a TOF

instrument.

For quantification on a triple quadrupole, use Multiple Reaction Monitoring (MRM)

mode. The precursor ion for 9-OxoOTrE would be [M-H]⁻ at m/z 291.2. Product ions

would need to be determined by infusion of a pure standard, but characteristic

fragments would arise from cleavage of the fatty acid chain.

Quantification:

Prepare a calibration curve using the 9-OxoOTrE analytical standard.

Calculate the peak area ratio of the analyte to the internal standard.

Determine the concentration of 9-OxoOTrE in the sample by interpolating from the

calibration curve.

Normalize the concentration to the initial tissue weight.

Conclusion and Future Perspectives
9-OxoOTrE is a promising lipid mediator with significant potential in lipidomics research. Its role

in modulating key cellular processes, particularly lipid metabolism and inflammation through

pathways like PPAR signaling, makes it a molecule of high interest. Future research should

focus on elucidating its specific signaling cascades, validating its utility as a clinical biomarker,

and exploring its therapeutic potential in a range of metabolic and inflammatory diseases. The

development of standardized and highly sensitive analytical methods will be crucial for

advancing our understanding of this important oxylipin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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